Edible oil acts as an essential part in diet and nutrition, and it is important for a healthy life. Edible oils are susceptible to quality degradation, due to decomposition and microbial decay, which causes nutritional loss and undesirable effects. Consumption of unhealthy edible oil creates hazardous health effects such as dementia, heart-related disorders, cancer, Alzheimer’s, and Parkinsons diseases. The food safety concern has increased globally, and there is a need for food quality analyzing system. Chemical methods have been widely used to measure the quality of edible oils but the chemical methods consume more time for evaluating the quality of edible oil, and the oil ingredients are changed, due to chemical reactions. This research work proposes a non-destructive technique, which is based on microwave technologies and deep learning methods to measure the quality of edible oil. The waveguide method at 8-12 GHz frequency to measure the microwave parameters such as attenuation constant, dielectric constant, dielectric loss factor, penetration depth, and permittivity of edible oils. The experimental methods use horn antenna, isolator, frequency meter, and microwave detector. The microwave parameters are utilized to train the deep residual network (DRN). The DRN training algorithm is designed by using proposed weighted moth-flame optimization (WMFO) algorithm. The proposed method (i.e., WMFO-DRN) is compared with four well-known techniques, such as cat swarm optimization (CSO) algorithm, particle swarm optimization (PSO) algorithm, genetic algorithm, and gray wolf optimization (GWO) algorithm. The experimental results validate that proposed WMFO algorithm is very aggressive and achieve maximum accuracy of 0.911, sensitivity of 0.916, and specificity of 0.906.

This paper focuses on the study of volatile and semi-volatile compounds of honey, using for the first-time vacuum-assisted solid-phase microextraction and gas chromatography-mass spectrometry (Vac-SPME/GC–MS) to reaffirm the geographical features of honey. An emphasis was put on the Vac-SPME method, and its comparison with HS-SPME method, and its application to characterize the volatile and semi-volatile profile of honey. Ten multiflower honey samples from mountainous and steppe regions were taken for the analysis. Determination of volatiles and semi-volatile was conducted using gas chromatograph with mass spectrometric detector. Chromatographic data processing was conducted through chemometrics tools. The extraction parameters were optimized using design of the experiments based on the protocol of SPME. The optimal parameters of vacuum-assisted solid-phase microextraction to characterize the volatile and semi-volatile profile of honey sample were 30 min for extraction time, 60 °C for extraction temperature, and 30 min for the incubation time. Geographical location influences on the composition of honey, so it is important to differentiate them. Hence, pattern recognition method principal component analysis (PCA) was conducted to reaffirm the geographical origin of mountain and steppe honey samples. Analysis revealed a considerable variation in the composition of mountain and steppe honey. Results suggest the developed methodology to be accurate and reliable for the geographical classification of honey.Graphical Abstract

Meat in forms of fresh-cut pieces or fillet or processed meat from broadhead catfish (Clarias macrocephalus), African catfish (Clarias gariepinus), and black eel-tail catfish (Plotosus canius) shares similarity in appearance and texture. This may easily cause the adulteration or substitution between these three species. This problem is related with mislabeling for illegal benefits. The polymerase chain reaction (PCR)-based authentication method was then established to tackle such a problem. Three pairs of primers were designed based on cytochrome c oxidase (COI) gene for each catfish using PrimerExplorer. The specificity toward seven other freshwater fish species and the sensitivity using 0.7–50 ng of positive DNA were further tested. The results showed that all primer pairs specifically amplified the responsible DNA and had the limit of detection at 0.7 ng for all catfish species tested. The processing methods, including boiling, frying, and steaming, did not affect the efficiency of the PCR amplification. Therefore, this procedure could be applicable for species identification or adulteration among all three catfishes.

The aim of this study was to optimize the extraction of chan seed oil by supercritical fluid as a function of pressure, temperature and extraction time using response surface methodology, and to evaluate its physicochemical properties and its quality. The optimal extraction conditions were 450 bar, 80 °C, and 193 min with an extraction yield of 9.21% and 62.36% recovery. The viscosity of the oil was 104.13 mPa s, and the activation energy was 2.104 kJ/mol; primary and secondary oxidation was 1.681 and 0.662. The quality of the oils was evaluated with saturated fatty acids (SFAs), monounsaturated fatty acids (MUFAs), polyunsaturated fatty acids (PUFAs), and unsaturated fatty acids (UFAs). They were also determined the atherogenicity (AI), (6.70–8.27) and thrombogenicity indices (TI), (0.075–0.094); and the hypocholesterolemic/hypercholesterolemic (HH) ratio, (19.12–33.84). The oils presented high content of fatty acids ω 3, 6, and 9, and the oxidizability was from 6.70 to 8.27, indicating good stability. The characteristics of the oil extracted were compared with the oil obtained conventionally.

The adulteration of pork mixed in mutton is pervasive in the market. However, when the adulterated mutton with multi-part pork is mixed, the discrimination becomes difficult due to differences in composition. Meanwhile, with the diversification of adulteration methods, food additives are also mixed into adulterated mutton to interfere with discrimination. In this study, the discrimination of mutton adulteration with multi-part pork (from back, hind leg, and front leg) under the influence of mutton flavour essence and colourant was explored using NIR-HSI. A novel framework in which three parallel convolutional neural networks (CNNs) serve as feature extractors was designed to obtain the multi-part depth fusion features of the sample. After obtaining fusion features, classification models were established by using back propagation neural network (BPNN), random forest (RF), and support vector machine (SVM). Sparrow search algorithm (SSA), genetic algorithm (GA), and particle swarm optimization (PSO) were employed for parameter optimization of classifiers. The results showed that the performance of models based on fusion features was significantly better than that of models without considering the characteristics of pork parts. The optimized SVM classifier via SSA obtained the best result. The overall accuracy, F1-score, and kappa value of the external validation set were 98.61%, 97.86%, and 96.61%, respectively. Overall, NIR-HSI combined with CNN and optimized SVM could function as a robust and accurate detection method for discriminating adulterated mutton with multi-part pork under food additives effect.

The development of rapid and effective detection of pathogens is necessary to prevent bacterial infection. Herein, we constructed a novel polymerase chain reaction-dynamic light scattering (PCR-DLS) sensing assay for detecting Salmonella sensitively. First, the invA gene specific for Salmonella was designed with upstream and downstream primers containing oxyethylene glycol bridge blockers which could hybridize with DNA-functionalized gold nanoparticle probes (probes-AuNPs). And the probes were hybridized complementary to the trailing end of the primers, which resulted in the aggregation of AuNPs and the change of particle diameter that could be measured by DLS. The results show that the PCR-DLS assay could improve the detection sensitivity and the limit of detection (LOD) was as low as 4.0 CFU/mL in pure culture and 1.8 × 102 CFU/mL in the spiked skim milk samples, which the detection time was less than 2 h. In conclusion, this work provides a promising strategy for developing the DLS technique of detecting foodborne pathogens.

Authentication of virgin coconut oil (VCO) is imperative to protect the interests of the consumers. An investigation was carried out to distinguish VCO from coconut oil (CO), palm oil (PO) and liquid paraffin utilizing biochemical quality parameters, including fatty acid composition, and principal component analysis (PCA). Various oil blends of VCO: PO, VCO: CO (both in 10% increments), VCO:CO:PO and VCO: liquid paraffin and CO: liquid paraffin were prepared. The oil blends were analyzed for quality features, fatty acid composition and the data was analyzed statistically. Biochemical attributes such as total phenolic content (TPC), total flavonoid content (TFC), iodine value (IV) and saponification value (SV) and fatty acids like lauric acid, myristic acid, palmitic acid and oleic acid were influential parameters to distinguish the oil samples at various levels of adulteration. Samples could be classified even with the adulteration level of as low as 10%. Principal component analysis produced two components distinguishing various adulterated oil samples. Multiple regression analysis provided predictive equation models with high coefficient of determination (R2) and could help in adulteration quantitation. Hence, this study demonstrated the efficacy of chemometrics approach in distinguishing VCO from possible adulterants like PO, CO and liquid paraffin.

An analytical method based on enhanced matrix removal–lipid liquid chromatography–tandem mass spectrometry (EMR-LC–MS/MS) was developed for the determination of neonicotinoid insecticides and metabolites residues (imidacloprid (IMI) and its metabolites imidacloprid-urea (IMI-U), imidacloprid-olefin (IMI-O), acetamiprid (ACE) and its metabolite N-desmethyl acetamiprid (IM 2–1), dinotefuran (DIN) and its metabolite [1-methy1-3(tetrahydro-3-furylmethy1) urea (DIN-UF), thiacloprid (THIA), thiamethoxam (TMX), clothianidin (CLO, metabolite of thiamethoxam), and flupyradifurone (FLU)) in milk and infant formula milk powder. The residual of neonicotinoid insecticides and their metabolites in samples were exacted by acetonitrile and extraction kits. The quantitative detection was performed by LC–MS/MS with multiple reaction monitoring (MRM) modes under positive ion electrospray ionization (ESI+). The isotope dilution internal standard or external standard method was used for quantitation. The limits of quantification (LOQs, S/N = 10) were 2 μg/kg (IMI, IMI-U, ACE, IM 2–1, DIN-UF, THIA, and TMX) and 5 μg/kg (IMI-O, DIN, CLO, and FLU) for milk; 2 μg/kg (ACE), 15 μg/kg (THIA, IM 2–1, DIN-UF, THIA, and TMX), and 40 μg/kg (IMI-U, IMI-O, DIN, CLO, and FLU) for infant formula milk powder. At three spiked levels of 5 μg/kg, 10 μg/kg, 50 μg/kg (milk), or 40 μg/kg, 80 μg/kg, 400 μg/kg (infant formula milk powder), the recoveries were in the range of 71.7–108.7% and 71.9–107.1%; the relative standard deviations were below 12.6% and 13.9%, respectively. This method was simple, rapid, and accurate to determine the neonicotinoids and their metabolites residues in milk and infant formula milk powder.

A covalent organic framework/reduced graphene oxide composite (COF/rGO) was fabricated by facile ultrasonic self-assembly strategy and further coated onto stainless-steel wire by physically adhesion for headspace solid-phase microextraction (HS-SPME) of polycyclic aromatic hydrocarbons (PAHs) prior to their determination by gas chromatography-flame ionization detection (GC-FID). Compared with the individual porphyrin-based COF and GO, the as-prepared COF/rGO composite effectively prevented the stacking of GO nanosheets and exhibited enhanced extraction efficiency due to the synergistic effect, with the enrichment factor up to 8816 for phenanthrene. The morphology, structure, and stability of COF/rGO composite was characterized by Fourier transform infrared spectroscopy, X-ray diffraction, scanning electron microscopy, thermogravimetric analysis, and N2 adsorption–desorption. Effective adsorption and desorption parameters including extraction temperature, extraction time, desorption temperature, desorption time, agitation speed, and ionic strength were optimized. The established HS-SPME/GC-FID method based on COF/rGO composite fiber was evaluated in terms of linear ranges from 0.5 to 250.0 ng mL−1 with R2 ≥ 0.9985, limits of detection in the range of 0.09–0.59 ng mL−1, and limits of quantitation in the range of 0.31–1.97 ng mL−1. The intra-day, inter-day, and fiber-to-fiber relative standard deviations (RSDs) were in the range of 1.86–4.37%, 2.48–5.40%, and 3.51–7.81%, respectively. The established method was employed to determine trace level of PAHs in honey with good recoveries (62.99–128.8%) and reliable reproducibility (0.51–7.63%).

Increasing worldwide food demand as a result of the increasing population has led to an increase in vegetable oil prices. Olive oil, one of the most popular edible oils, is regrettably commonly adulterated by the addition of a different, less expensive oil to lower its price. As a result, many processes are carried out on edible and olive oil is one of the most cheated products today. Microwave dielectric technique (MW), in parallel with Time Domain Nuclear Magnetic Resonance (TD-NMR) technique, has started to be used in food analysis because it can analyze the content of the product, which cannot be distinguished by sensory characteristics in a simple, fast and high-efficiency way.In this study, spin–lattice (T1) and spin–spin (T2) relaxation times of edible oils were measured. Dielectric permittivity constants Ɛ1 and Ɛ2 have also been measured from 10 MHz to 20 GHz. It is observed that spin–spin (T2) and spin–lattice (T1) relaxation times of pure olive oil are shorter than those of sunflower oil and that T1 and T2 are shorter for riviera olive oils than for extra virgin olive oils. It was found that the T1 and T2 values increased with the increase in temperature in the measurements based on the investigation of the impact of temperature on the relaxation times. The highest Ɛ1 values are found in sunflower oils, while the lowest Ɛ1 values are found in riviera olive oil. As is well known, the amounts of oleic and linoleic acid in edible oils also affect the T1-T2, viscosity, and Ɛ1-Ɛ2 values. As a result, relaxation times and dielectric parameter constants are used to categorize and distinguish edible oils, particularly extra virgin and riviera olive oils.